Cas no 91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol)

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol structure
91794-15-9 structure
Product Name:20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
CAS No:91794-15-9
MF:C24H39NO6
MW:437.569567918777
CID:1970492
PubChem ID:185130
Update Time:2025-07-31

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Chemical and Physical Properties

Names and Identifiers

    • 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol
    • Aconitane-6,8,14-triol, 20-ethyl-1,16-dimethoxy-4-(methoxymethyl)-, (1α,6β,14α,16β)-
    • Foresticine
    • Longtouconitine B
    • (1alpha,6alpha,14alpha,16beta)-20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,14-triol
    • 91794-15-9
    • DTXSID10919518
    • 11-ethyl-6,16-dimethoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecane-4,5,8,18-tetrol
    • Forsticine
    • Inchi： 1S/C24H39NO6/c1-5-25-10-22(11-29-2)7-6-15(31-4)24-13-8-12-14(30-3)9-23(28,16(13)18(12)26)17(21(24)25)19(27)20(22)24/h12-21,26-28H,5-11H2,1-4H3/t12-,13-,14+,15+,16-,17?,18?,19-,20-,21?,22+,23-,24?/m1/s1
    • InChI Key： AUFPYCWNRDFSAE-AQNRAOKPSA-N
    • SMILES： O([C@H]1CC[C@]2(CN(CC)C3C4[C@]5(C[C@H](OC)[C@@H]6C([H])(O)[C@H]5[C@@]([H])(C6)C13[C@]2([H])[C@@H]4O)O)COC)C

Computed Properties

  • Exact Mass: 453.272653
  • Monoisotopic Mass: 453.272653
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 5
  • Complexity: 798
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 13
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 112
  • XLogP3: -1.1

Experimental Properties

  • Density: 1.37
  • Boiling Point: 591.2°C at 760 mmHg
  • Flash Point: 311.3°C
  • Refractive Index: 1.619

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T31846-5 mg
Foresticine
 91794-15-9
5mg
 ￥7000.00 2023-03-23
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T31846-5mg
Foresticine
 91794-15-9
5mg
 ￥ 7000 2023-09-07

20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol Related Literature

Related Categories

91794-15-9 (20-ethyl-1,16-dimethoxy-4-(methoxymethyl)aconitane-6,8,13,14-tetrol) Related Products

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.